Cas no 587-48-4 (3-Acetamidobenzoic acid)

• Product Name: 3-Acetamidobenzoic acid
• CAS No: 587-48-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00013983
• CID: 82592
• PubChem ID: 48847
• Update Time: 2025-04-18

3-Acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamidobenzoic acid
• 3-(Acetylamino)benzoic acid
• 3-Acetylaminobenzoic acid
• NSC 4001
• m-Acetylaminobenzoic acid
• Benzoic acid, 3-(acetylamino)-
• Benzoic acid, m-acetamido-
• N-acetyl-m-aminobenzoic acid
• 3-Acetylamino-benzoic acid
• RGDPZMQZWZMONQ-UHFFFAOYSA-N
• 3-(Acetylamino)-Benzoicaci
• 3-ACETAMIDOBENZOICACID
• 3'-Carboxyacetanilide
• 3'-Acetamidobezoicacid
• m-Acetamidobenzoic acid
• m-Acetylaminobenzoesaure
• m-Acetamino benzoic acid
• Acetyl-m-aminobenzoic acid
• D88199
• 3-Acetamidobenzoic acid, >=98.0% (HPLC)
• 3-(acetamido)benzoic acid
• 1-Acetylamino-3-carboxybenzene
• SCHEMBL758991
• AKOS000104733
• Oprea1_558864
• Oprea1_345814
• DTXSID2060418
• FT-0614854
• A832007
• Cambridge id 5128194
• CS-0010091
• 587-48-4
• MFCD00013983
• NSC-4001
• 1-Methyl-4-[(1-methyl-1H-imidazole-2-carbonyl)amino]-1H-pyrrole-2-carboxylicacid
• NS00022430
• A0012
• CHEMBL116095
• HMS1578K06
• SY048682
• Z57647063
• BS-3967
• EINECS 209-600-9
• NSC4001
• EN300-18358
• STK802929
• 3-acetamidobenzoate sodium salt
• DB-021687
• BBL012035
• benzoic acid, 3-acetylamino-
• AE-641/01940050
• DTXCID4042460

• MDL： MFCD00013983
• Inchi： 1S/C9H9NO3/c1-6(11)10-8-4-2-3-7(5-8)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： RGDPZMQZWZMONQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC(C)=O)=O
• BRN： 2210867

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Beige powder
• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 245.0 to 251.0 deg-C
• Boiling Point: 311.69°C (rough estimate)
• Flash Point: 222.4 ºC
• Refractive Index: 1.5600 (estimate)
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 66.40000
• LogP: 1.41620

3-Acetamidobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters